2-[(4-Bromophenyl)methyl]-4,7-dimethyl-6-propan-2-ylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2-[(4-bromophenyl)methyl]-4,7-dimethyl-6-propan-2-ylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H20BrN5O2/c1-11(2)25-12(3)9-23-15-16(21-18(23)25)22(4)19(27)24(17(15)26)10-13-5-7-14(20)8-6-13/h5-9,11H,10H2,1-4H3
• InChI Key: JLBPLVMYQSXATC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C(C)C)N(C(=O)N(C3=O)CC4=CC=C(C=C4)Br)C
• Molecular Formula: C19H20BrN5O2
• Molecular Weight: 430.3 g/mol
• CAS No.: 878731-27-2

Description

The compound “2-[(4-Bromophenyl)methyl]-4,7-dimethyl-6-propan-2-ylpurino[7,8-a]imidazole-1,3-dione” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Versatile Host for Anions

Imidazole-containing bisphenols and their salts have been structurally characterized, demonstrating their ability to form stable structures through hydrogen bonding and π···π interactions. These compounds show potential in anion encapsulation and electrostatic interactions, suggesting applications in chemical sensing and material science (Nath & Baruah, 2012).

Antiprotozoal Agents

Novel dicationic imidazo[1,2-a]pyridines have shown strong in vitro and in vivo activity against protozoal infections such as Trypanosoma and Plasmodium, indicating potential for development into new antiprotozoal medications (Ismail et al., 2004).

Photosystem II Inhibitors

Heterocyclic ortho-quinones, specifically 7-substituted 6-bromo-benzo[4,5]imidazo[1,2-alpha]pyridin-8,9-diones, have been identified as potent inhibitors of the Q(B) site of the photosystem II D1 reaction center protein, offering insights into the development of new herbicides (Oettmeier et al., 2001).

Antimicrobial Screening

A series of imidazo-[1,2-a]pyridine derivatives have been synthesized and screened for antimicrobial activity, with some compounds displaying significant effectiveness against various strains of bacteria and fungi. This suggests potential applications in the development of new antimicrobial agents (Desai et al., 2012).

Reactivity and Spectroscopic Characterization

The reactivity of newly synthesized imidazole derivatives has been explored through spectroscopic characterization and computational study, highlighting their potential applications in various fields, including pharmaceuticals and materials science (Hossain et al., 2018).

Mechanism of Action

The mechanism of action of this compound is not clear from the available literature.

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the available literature.